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Compound of Interest

Compound Name: ORM-3819

Cat. No.: B609771

For researchers, scientists, and drug development professionals, the proper handling and
disposal of novel chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential logistical and safety information for the
management of ORM-3819, a potent inotropic agent. While a comprehensive Safety Data
Sheet (SDS) for ORM-3819 is not publicly available, this document outlines prudent practices
based on its known chemical properties and general laboratory safety protocols.

Key Characteristics of ORM-3819

ORM-3819, with the CAS number 360794-85-0, is a research chemical with specific
biochemical activities. A summary of its known properties is presented below to inform handling
and disposal procedures.
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Property Data

CAS Number 360794-85-0

4-Hydroxy-3-methoxy-2-nitro-benzaldehyde 2-
[4-[(4R)-1,4,5,6-tetrahydro-4-methyl-6-0x0-3-
pyridazinyl]phenyllhydrazone, L-6-{4-[N'-(4-

Synonyms ) ] )
Hydroxi-3-methoxy-2-nitro-benzylidene)-
hydrazino]-phenyl}-5-methyl-4,5-dihydro-2 H-
pyridazin-3-one

Appearance Light orange to dark orange powder

Solubility Soluble in DMSO (30 mg/mL, clear)

Storage Temperature 2-8°C
Binds to cardiac troponin C (cTnC) and acts as

Biochemical Action a selective and potent inhibitor of

phosphodiesterase Il (PDE IlI).

Operational Handling and Personal Protective
Equipment (PPE)

Given the absence of specific toxicological data, ORM-3819 should be handled with caution in
a controlled laboratory setting. Adherence to the following procedures is essential to minimize
exposure risk.

Engineering Controls:

o Work with ORM-3819 should be conducted in a well-ventilated area, preferably within a
chemical fume hood.

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

o Hand Protection: Chemically resistant gloves (e.g., nitrile) are mandatory. Gloves should be
inspected before use and changed frequently, especially if contact with the substance is
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suspected.

» Skin and Body Protection: A laboratory coat or gown should be worn. Ensure it is buttoned to
its full length.

» Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted
respirator (e.g., N95 or higher) should be used.

Step-by-Step Disposal Procedures for ORM-3819

Without a specific Safety Data Sheet, a conservative approach to waste disposal is required.
The following workflow provides a general framework for the proper disposal of ORM-3819 and
its associated waste.

1. Waste Segregation and Collection:

 All solid waste contaminated with ORM-3819 (e.g., weighing paper, contaminated gloves,
pipette tips) should be collected in a dedicated, clearly labeled hazardous waste container.

 Liquid waste containing ORM-3819 should be collected in a separate, sealed, and clearly
labeled hazardous waste container. Avoid mixing with other chemical waste streams unless
compatibility is known.

2. Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"ORM-3819," and the CAS number "360794-85-0."

3. Storage of Waste:

o Waste containers should be stored in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials.

4. Consultation and Professional Disposal:

» Crucially, contact your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal contractor. They will provide specific guidance based on
local, state, and federal regulations.
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e Provide the contractor with all available information on ORM-3819, including its chemical
name, CAS number, and any known properties.

5. Documentation:
¢ Maintain a detailed record of the amount of ORM-3819 disposed of and the date of disposal.

The following diagram illustrates the decision-making process for the disposal of a research

chemical lacking a specific SDS.

Click to download full resolution via product page

Caption: Disposal workflow for a research chemical without a specific SDS.

Understanding the Signaling Pathways of ORM-3819

ORM-3819 exerts its effects through two primary mechanisms: sensitizing cardiac troponin C
(cTnC) to calcium and inhibiting phosphodiesterase 11l (PDE 1ll). The diagram below illustrates

these interconnected signaling pathways.
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Caption: Signaling pathways of ORM-3819 in cardiac muscle cells.
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By adhering to these guidelines, researchers can manage and dispose of ORM-3819 in a
manner that prioritizes safety and regulatory compliance, thereby fostering a secure and
responsible research environment.

« To cite this document: BenchChem. [Navigating the Safe Disposal of ORM-3819: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609771#0rm-3819-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b609771?utm_src=pdf-body
https://www.benchchem.com/product/b609771#orm-3819-proper-disposal-procedures
https://www.benchchem.com/product/b609771#orm-3819-proper-disposal-procedures
https://www.benchchem.com/product/b609771#orm-3819-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

